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Compound of Interest

Compound Name: Ziftomenib

Cat. No.: B3325460

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potency of Ziftomenib (KO-539), a clinical-
stage small molecule inhibitor of the menin-mixed lineage leukemia (menin-MLL) interaction,
against other notable inhibitors targeting the same pathway. The data presented is compiled
from various preclinical studies to offer a comprehensive overview for researchers in acute
myeloid leukemia (AML) and related fields.

Introduction to Menin-MLL Inhibition

The interaction between the scaffold protein menin and the MLL1 (KMT2A) methyltransferase
is a critical driver of leukemogenesis in specific subtypes of acute myeloid leukemia (AML),
particularly those with NPM1 mutations or KMT2A rearrangements.[1][2][3] This interaction
aberrantly maintains the expression of key downstream target genes, such as HOXA9 and
MEIS1, which promotes leukemia cell proliferation and survival.[1][2][4] Small molecule
inhibitors that disrupt the menin-MLL interaction represent a promising therapeutic strategy by
inducing differentiation and apoptosis in these leukemia cells.[1][3] Ziftomenib is a potent and
selective oral menin inhibitor currently under clinical investigation.[1]

Comparative Potency of Menin-MLL Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Ziftomenib and other menin-MLL inhibitors across various AML cell lines. Lower IC50 values
indicate higher potency.
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Inhibitor Cell Line Genotype IC50 (nM) Citation(s)
Ziftomenib (KO-

530) MOLM13 MLL-AF9 <25 [5]
MV4;11 MLL-AF4 <25 [5]

OCI-AML2 MLL-r <25 [5]

OCI-AML3 NPM1-mutant <25 [5]

Revumenib 10-20 (cell-

(SNDX-5613) MOLM-13 MLL-AF9 based) [6]
MV4-11 MLL-AF4 ~45.5 [7]

VTP-50469 MOLM13 MLL-AF9 13 [8]
MV4;11 MLL-AF4 17 [8]

NOMO1 MLL-AF9 30 [8]

THP1 MLL-AF9 37 [8]

MI-503 MOLM13 MLL-AF9 250-570 (GI50) [9][10]
MV4:11 MLL-AF4 250-570 (GI50) [10]

Murine MLL-AF9  MLL-AF9 220 (GI50) [10]

MI-463 Murine MLL-AF9  MLL-AF9 230 (GI50) [10]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the process of evaluating inhibitor potency,
the following diagrams are provided.
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Caption: The Menin-MLL signaling pathway in leukemia.
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Caption: Experimental workflow for IC50 determination.

Experimental Protocols

Below are generalized protocols for key experiments cited in the comparison of menin-MLL
inhibitors.

Cell Viability Assay (MTT Assay)

This protocol is a common method to assess the metabolic activity of cells, which is an
indicator of cell viability, to determine the IC50 of a compound.

Materials:

AML cell lines (e.g., MOLM13, MV4;11)

¢ Cell culture medium (e.g., RPMI-1640 with 10% FBS)
o 96-well flat-bottom plates

» Ziftomenib and other small molecule inhibitors

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

 Solubilization solution (e.g., 10% SDS in 0.01 M HCI or DMSO)
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e Microplate reader
Procedure:

o Cell Seeding: Harvest exponentially growing AML cells and adjust the cell density to 1 x 10"5
cells/mL in fresh culture medium. Seed 100 pL of the cell suspension into each well of a 96-
well plate.[5]

o Compound Treatment: Prepare serial dilutions of the inhibitors in culture medium. Add 100
pL of the diluted compounds to the respective wells. Include wells with untreated cells as a
control.

 Incubation: Incubate the plate for the desired period (e.g., 72 hours to 7 days) in a humidified
incubator at 37°C with 5% CO2.[5]

o MTT Addition: After incubation, add 20 uL of MTT solution to each well and incubate for an
additional 4 hours.[9][11]

e Formazan Solubilization: Carefully remove the culture medium and add 150 pL of the
solubilization solution to each well to dissolve the formazan crystals.[9]

» Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

» |C50 Calculation: The percentage of cell viability is calculated relative to the untreated
control. The IC50 value is determined by plotting the inhibitor concentration versus the
percentage of cell viability and fitting the data to a dose-response curve using appropriate
software (e.g., GraphPad Prism).

Fluorescence Polarization (FP) Assay for Menin-MLL
Interaction

This biochemical assay directly measures the ability of an inhibitor to disrupt the interaction
between menin and an MLL-derived peptide.

Materials:
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Recombinant human menin protein

Fluorescently labeled MLL-derived peptide (e.g., FITC-labeled MBML1 peptide)
Assay buffer (e.g., 50 mM TRIS, pH 7.5, 50 mM NaCl, 1 mM DTT)
Ziftomenib and other small molecule inhibitors

Microplate reader with fluorescence polarization capabilities

Procedure:

Reagent Preparation: Prepare a solution of the fluorescently labeled MLL peptide and menin
protein in the assay buffer.

Inhibitor Addition: In a microplate, add serial dilutions of the inhibitor compounds.

Reaction Mixture: Add the menin protein and fluorescently labeled MLL peptide to the wells
containing the inhibitors. The final concentrations should be optimized for the assay.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 1 hour) to allow
the binding to reach equilibrium.[10]

Fluorescence Polarization Measurement: Measure the fluorescence polarization of each well
using a microplate reader.

IC50 Calculation: The inhibition of the menin-MLL interaction is calculated based on the
decrease in fluorescence polarization compared to a control without inhibitor. The IC50 value
is determined by plotting the inhibitor concentration against the percentage of inhibition.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3325460?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK133428/
https://www.ncbi.nlm.nih.gov/books/NBK133428/
https://www.benchchem.com/product/b3325460?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

1. ascopubs.org [ascopubs.org]

2. Paper: The Clinical Menin Inhibitor Ziftomenib and the Nuclear Export Inhibitor Selinexor
Synergistically Inhibit the Growth of MLL-r AML [ash.confex.com]

. m.youtube.com [m.youtube.com]

. d-nb.info [d-nb.info]

. MTT assay protocol | Abcam [abcam.com]
. texaschildrens.org [texaschildrens.org]

. ashpublications.org [ashpublications.org]

. azurebiosystems.com [azurebiosystems.com]

°
(o] (0] ~ (o)) ol ey w

. researchhub.com [researchhub.com]

e 10. Inhibitors of the Menin-Mixed Lineage Leukemia (MLL) Interaction - Probe Reports from
the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

 To cite this document: BenchChem. [Ziftomenib Potency: A Comparative Benchmark Against
Other Menin-MLL Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3325460#benchmarking-ziftomenib-s-potency-
against-other-small-molecule-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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